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Cat. No.: B1588183 Get Quote

Introduction

Dioctyl fumarate (DOF), also known as di(2-ethylhexyl) fumarate, is an aliphatic ester

increasingly utilized as a plasticizer in polyvinyl chloride (PVC) formulations.[1] As a non-

phthalate plasticizer, DOF presents a favorable alternative to traditional phthalate-based

plasticizers like dioctyl phthalate (DOP), which are facing increasing regulatory scrutiny due to

environmental and health concerns.[2][3] DOF enhances the flexibility, durability, and

processability of PVC, making it suitable for a wide range of applications, including construction

materials, electrical cables, and medical devices.[4] Its low toxicity and minimal environmental

impact further contribute to its growing demand.[4]

Mechanism of Action

In its pure state, PVC is a rigid and brittle polymer. Plasticizers are additives that increase the

plasticity and flexibility of the material. The mechanism of action for dioctyl fumarate in PVC is

similar to that of other external plasticizers. The DOF molecules, being smaller than the long

PVC polymer chains, insert themselves between these chains. This increases the

intermolecular spacing, thereby reducing the secondary intermolecular forces (van der Waals

forces) between the polymer chains.[5][6] The increased mobility of the polymer chains allows

them to slide past one another more easily, resulting in a softer, more flexible material with a

lower glass transition temperature (Tg).[2][6]
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The incorporation of dioctyl fumarate into PVC formulations imparts several desirable

properties:

Enhanced Flexibility and Softness: DOF significantly improves the flexibility and softness of

PVC, a key requirement for applications such as cable insulation and artificial leather.[7]

Good Mechanical Properties: While increasing flexibility, DOF helps maintain desirable

mechanical properties. The specific tensile strength and elongation at break can be tailored

by adjusting the concentration of DOF.[6]

Improved Low-Temperature Performance: Like many adipate and sebacate plasticizers,

fumarates can improve the low-temperature flexibility of PVC.[8]

Good Thermal Stability: The use of appropriate stabilizers in conjunction with DOF can lead

to PVC formulations with good heat stability.[9]

Resistance to Weathering and Aging: Dioctyl fumarate is known for its superior resistance

to weathering, heat, and aging, which is particularly beneficial for construction applications

where materials are exposed to harsh conditions.[4]

Low Volatility: Plasticizers with low volatility are crucial for the longevity of the final product,

as this ensures the plasticizer does not evaporate over time, leading to embrittlement.[10]

Good Compatibility: DOF generally exhibits good compatibility with PVC resin.[11]

Applications of Dioctyl Fumarate in PVC

The versatile properties of dioctyl fumarate make it suitable for a variety of applications:

Construction Materials: Due to its excellent weathering resistance, DOF is used in PVC

products for the construction industry.[4]

Electric Cables and Wires: Its plasticizing effect and good electrical properties make it a

viable component in PVC cable insulation.[4]

Medical Devices: The low toxicity profile of DOF makes it a candidate for use in medical

applications, such as tubing and bags, where traditional phthalates are being phased out.[4]
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[12]

Paints and Coatings: DOF is used as an additive in paint and coating formulations,

particularly in the shift towards waterborne and low-VOC (Volatile Organic Compound)

coatings.[4]

Adhesives and Sealants: Its solubility and stability with other reactants have led to its use in

adhesive manufacturing.[4]

Food Packaging: Certain grades of dioctyl fumarate are authorized for use as monomers in

polymers for food packaging by the U.S. FDA, highlighting its safety profile.[13]

Data Presentation
Table 1: Typical Properties of Dioctyl Fumarate

Property Value

Chemical Formula C₂₀H₃₆O₄

Molecular Weight 340.50 g/mol [1]

Appearance Colorless to light yellow liquid[1]

Boiling Point Approx. 415°C[1]

Relative Density 0.93[1]

Solubility
Insoluble in water; soluble in organic solvents

like toluene and ethanol[1]

Purity > 98%

Flash Point 190°C

Data sourced from various chemical suppliers and literature.[1][13]

Table 2: Comparative Performance of Plasticizers in PVC (Qualitative)
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Property
Dioctyl Fumarate
(DOF)

Dioctyl Phthalate
(DOP)

Dioctyl
Terephthalate
(DOTP)

Plasticizing Efficiency Good Excellent[14] Good

Low-Temperature

Flexibility
Good Moderate[7] Excellent[15]

Volatility Low Low[7] Very Low

Migration Resistance Good Moderate Excellent[16]

Toxicity Profile
Low (Non-phthalate)

[1][4]
Potential concerns[17]

Low (Non-phthalate)

[15]

Cost Moderate Low[14][15] Moderate[16]

Experimental Protocols
Protocol 1: Preparation of PVC Plastisol

Objective: To prepare a homogeneous PVC plastisol containing dioctyl fumarate for

subsequent processing and testing.

Materials and Equipment:

PVC resin (e.g., K-value 65-70)

Dioctyl fumarate (DOF)

Thermal stabilizer (e.g., Ca/Zn stearate or an organotin stabilizer)[9][18]

Co-stabilizer/secondary plasticizer (e.g., epoxidized soybean oil - ESBO), optional[12]

Lubricants (internal and external), optional

Planetary mixer or high-speed dissolver

Vacuum pump
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Beakers, spatulas, and weighing balance

Procedure:

Weigh 100 parts per hundred resin (phr) of PVC resin and place it in the mixing bowl.

In a separate beaker, weigh the desired amount of dioctyl fumarate (e.g., 40-60 phr).

Weigh the stabilizer (e.g., 2-3 phr) and any other liquid additives and premix them with the

DOF.

Start the mixer at a low speed and gradually add the liquid mixture (DOF and additives) to

the PVC resin.

Once the liquids are incorporated, increase the mixing speed to ensure a homogeneous

dispersion. Monitor the temperature to prevent premature gelation.

After thorough mixing (typically 15-20 minutes), stop the mixer and apply a vacuum to the

mixture for 5-10 minutes to remove any entrapped air bubbles.

The resulting bubble-free, flowable paste is the PVC plastisol, ready for casting into sheets.

Protocol 2: Casting and Fusion of PVC Films

Objective: To prepare solid PVC films of a specified thickness for mechanical and physical

testing.

Materials and Equipment:

Prepared PVC plastisol

Casting frame or film applicator of desired thickness (e.g., 1 mm)

Glass plate or release paper

Air-circulating oven

Procedure:
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Place the casting frame on a clean, level glass plate or a sheet of release paper.

Pour the prepared PVC plastisol onto the substrate and draw it down with a blade or rod to

create a uniform layer within the frame.

Carefully place the cast film into an air-circulating oven.

Heat the plastisol according to a defined temperature profile to achieve gelation and fusion. A

typical cycle is heating to 160-180°C and holding for 10-30 minutes.[19]

After the fusion process is complete, turn off the oven and allow the film to cool down to

room temperature slowly to avoid internal stresses.

Once cooled, carefully remove the solid PVC film from the substrate.

Protocol 3: Evaluation of Mechanical Properties (Tensile Strength and Elongation)

Objective: To determine the tensile strength and elongation at break of the plasticized PVC film

according to ASTM D882.

Materials and Equipment:

Prepared PVC films

Dumbbell-shaped die cutter

Universal Testing Machine (UTM) with appropriate grips and load cell

Micrometer or thickness gauge

Procedure:

Condition the prepared PVC films at a standard temperature and humidity (e.g., 23°C and

50% RH) for at least 24 hours.

Cut at least five dumbbell-shaped specimens from the film using the die cutter.
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Measure the thickness and width of the narrow section of each specimen at three different

points and calculate the average cross-sectional area.

Set the grip separation and crosshead speed on the UTM (e.g., 50 mm/min).[19]

Mount a specimen in the grips of the UTM, ensuring it is aligned vertically and not under any

initial stress.

Start the test and record the load and extension data until the specimen breaks.

Calculate the tensile strength (stress at break) and the percentage elongation at break from

the recorded data.

Repeat for all specimens and report the average values and standard deviation.

Protocol 4: Hardness Measurement (Shore A)

Objective: To measure the indentation hardness of the plasticized PVC film using a Shore A

durometer, following ASTM D2240.

Materials and Equipment:

Prepared PVC films (can be stacked to achieve a minimum thickness of 6 mm)

Shore A durometer

Hard, flat surface

Procedure:

Condition the samples as in the previous protocol.

Place the PVC sample on a hard, flat surface. If a single film is too thin, stack multiple layers

to achieve the required thickness.

Hold the durometer in a vertical position and press the indenter firmly onto the sample

surface, ensuring the presser foot is in full contact with the material.
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Read the hardness value from the durometer dial within one second of firm contact.

Take at least five readings at different positions on the sample, at least 6 mm apart from

each other and from any edge.

Report the average hardness value.

Protocol 5: Plasticizer Migration Test (Leaching)

Objective: To quantify the resistance of dioctyl fumarate to migrate out of the PVC matrix

when immersed in a solvent.

Materials and Equipment:

Prepared PVC films, cut into rectangular strips of known dimensions (e.g., 30 x 10 mm)[19]

Analytical balance (accurate to 0.1 mg)

Glass vials or flasks

Solvent (e.g., deionized water, hexane, or ethanol)[19]

Shaking water bath or incubator

Procedure:

Cut several rectangular samples from the PVC film.

Accurately weigh each sample to determine its initial weight (W_initial).

Place each sample in a separate vial containing a known volume of the chosen solvent (e.g.,

100 mL).[19]

Place the vials in a shaking water bath set to a specific temperature (e.g., 50°C to accelerate

the process) for a defined period (e.g., 10 days).[19]

At regular intervals (e.g., daily), remove the samples from the solvent, gently wipe them dry

with a lint-free cloth, and weigh them (W_t).
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Return the samples to the solvent to continue the test.

The percentage of weight loss due to plasticizer leaching at time 't' is calculated as: Weight

Loss (%) = [(W_initial - W_t) / W_initial] * 100

Plot the percentage weight loss as a function of time to assess the migration resistance.

Visualizations
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Experimental Workflow for PVC Plasticizer Evaluation

Formulation & Preparation

Sample Creation
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3. Deaerate Plastisol

4. Cast Film

5. Fuse in Oven

6. Cool and Cut Specimens

Mechanical Testing
(Tensile, Elongation)

Hardness Testing
(Shore A)

Thermal Analysis
(DSC for Tg)

Permanence Testing
(Migration, Volatility)

Data Analysis & Comparison

Click to download full resolution via product page

Caption: Workflow for evaluating dioctyl fumarate in PVC.
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Logical Relationship: Plasticizer Effect on PVC

Mechanism

Resulting Properties

PVC Resin
(Rigid, Brittle)

Addition of
Dioctyl Fumarate (DOF)

Plasticized PVC

DOF molecules insert
between PVC chains

Decreased Hardness Increased Flexibility Lower Tg Improved Processability

Increased intermolecular
spacing

Reduced intermolecular
forces

Increased polymer
chain mobility

Click to download full resolution via product page

Caption: How dioctyl fumarate modifies PVC properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Dioctyl Fumarate in
PVC Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588183#application-of-dioctyl-fumarate-in-pvc-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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